Cas no 502651-65-2 (Thieno[2,3-d]pyrimidin-4(1H)-one, 6-(1-methylethyl)-)

• Product Name: Thieno[2,3-d]pyrimidin-4(1H)-one, 6-(1-methylethyl)-
• CAS No: 502651-65-2
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• MDL: MFCD04973928
• CID: 1563657
• PubChem ID: 2759515
• Update Time: 2025-06-10

Thieno[2,3-d]pyrimidin-4(1H)-one, 6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 6-(1-methylethyl)-
• 6-Isopropyl-3H-thieno[2,3-d]pyrimidin-4-one
• Thieno[2,3-d]pyrimidin-4(1H)-one, 6-(1-methylethyl)- (Related Reference)
• 6-iso-propyl-3h-thieno[2,3-d]pyrimidin-4-one
• SCHEMBL440663
• AKOS004115278
• ALBB-032392
• AKOS006350461
• 6-propan-2-yl-3H-thieno[2,3-d]pyrimidin-4-one
• 6-(propan-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one
• 6-isopropylthieno[2,3-d]pyrimidin-4-ol
• 6-Isopropylthieno[2,3-d]pyrimidin-4-ol, AldrichCPR
• MFCD04973928
• STL582224
• 6-Isopropylthieno[2,3-d]pyrimidin-4(3H)-one
• F81408
• 6-(propan-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• SCHEMBL20513836
• 6-isopropyl-1H-thieno[2,3-d]pyrimidin-4-one
• CS-0315907
• DB-369315
• FS-1646
• 502651-65-2

• MDL： MFCD04973928
• Inchi： 1S/C9H10N2OS/c1-5(2)7-3-6-8(12)10-4-11-9(6)13-7/h3-5H,1-2H3,(H,10,11,12)
• InChI Key： QPXYXDJHZOFGTB-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC=N2)=O)C=C1C(C)C

Computed Properties

• Exact Mass: 194.0515
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Melting Point: 201-203°C
• PSA: 41.46

Thieno[2,3-d]pyrimidin-4(1H)-one, 6-(1-methylethyl)- Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 24/25-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on Thieno[2,3-d]pyrimidin-4(1H)-one, 6-(1-methylethyl)-

Comprehensive Overview of Thieno[2,3-d]pyrimidin-4(1H)-one, 6-(1-methylethyl)- (CAS No. 502651-65-2)

The compound Thieno[2,3-d]pyrimidin-4(1H)-one, 6-(1-methylethyl)- (CAS No. 502651-65-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thieno[2,3-d]pyrimidin-4(1H)-one core with an isopropyl substituent at the 6-position, makes it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications due to the growing demand for novel bioactive compounds and sustainable materials.

In recent years, the search for small molecule inhibitors and kinase-targeting agents has intensified, with Thieno[2,3-d]pyrimidin-4(1H)-one derivatives emerging as promising candidates. The compound’s CAS No. 502651-65-2 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and biochemical assays. Its structural motif is often explored for modulating protein-protein interactions, a hot topic in drug design and precision medicine.

From a synthetic perspective, 6-(1-methylethyl)-thieno[2,3-d]pyrimidin-4(1H)-one offers opportunities for further functionalization. Chemists are investigating its reactivity for cross-coupling reactions and click chemistry, which align with the broader trend toward green chemistry and atom-efficient synthesis. These methodologies are critical for reducing waste and improving scalability, addressing key concerns in industrial applications.

The compound’s physicochemical properties, such as solubility and stability, are also under scrutiny. With the rise of computational chemistry and AI-driven molecular modeling, researchers leverage tools like QSAR (Quantitative Structure-Activity Relationship) to predict its behavior in biological systems. This approach resonates with the increasing integration of machine learning in chemical research, a topic dominating academic and industry discussions.

Beyond pharmaceuticals, Thieno[2,3-d]pyrimidin-4(1H)-one, 6-(1-methylethyl)- is explored in organic electronics and photovoltaic materials. Its conjugated system and electron-rich framework make it a candidate for optoelectronic devices, a field experiencing rapid growth due to renewable energy demands. This dual applicability in life sciences and materials science underscores its interdisciplinary importance.

In summary, CAS No. 502651-65-2 represents a compelling case study in modern chemistry. Its structural versatility, coupled with emerging applications in drug discovery and sustainable technologies, positions it as a valuable subject for ongoing research. As scientific inquiries evolve, this compound will likely remain at the forefront of innovation, bridging gaps between theory and practical solutions.